5-Nonanone
Cat. No. B165733
:
502-56-7
M. Wt: 142.24 g/mol
InChI Key: WSGCRAOTEDLMFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH3:12][CH2:13][CH2:14][CH2:15][CH:16]([CH2:17][CH2:18][CH2:19][CH3:20])[OH:21].[I:1][c:2]1[cH:3][cH:4][c:5]([CH3:6])[cH:7][c:8]1[C:9]([OH:10])=[O:11].[N+:22]([CH3:23])([O-:24])=[O:25]>>[CH3:12][CH2:13][CH2:14][CH2:15][C:16]([CH2:17][CH2:18][CH2:19][CH3:20])=[O:21]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCCCC(O)CCCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1ccc(I)c(C(=O)O)c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C[N+](=O)[O-]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCCCC(=O)CCCC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
